Cas no 133978-15-1 (2-Propenoic acid, 2-cyano-, 1-methylheptyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-, 1-methylheptyl ester
• CAS No: 133978-15-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 96725
• PubChem ID: 9815689
• Update Time: 2025-04-18

2-Propenoic acid, 2-cyano-, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-, 1-methylheptyl ester
• 2-Octyl cyanoacrylate
• octan-2-yl 2-cyanoprop-2-enoate
• NS00003229
• 2-Octyl 2-cyanoacrylate
• CS-0065848
• 1-Methylheptyl cyanoacrylate
• EC 700-845-1
• indermil
• 2-OCTYL CYANOACRYLATE [WHO-DD]
• LIQUIBAND
• 2'-Octyl 2-cyanoacrylate
• UNII-L23GHX71SK
• E80405
• SCHEMBL24588
• Octan-2-yl 2-cyanoacrylate
• AKOS028111875
• HY-116544
• L23GHX71SK
• DTXSID30888954
• 133978-15-1
• 2-octylcyanoacrylate
• CHEMBL4297544
• PD058728
• Extension Glue
• Octan-2-yl2-cyanoacrylate
• FT-0774529
• Q4596910
• DB12040
• Liquid Bandage
• CQVWXNBVRLKXPE-UHFFFAOYSA-N
• OCTYLSEAL
• LIQUIVET
• RiteLok CON 895
• Dermabond
• DB-255862

• Inchi： 1S/C12H19NO2/c1-4-5-6-7-8-11(3)15-12(14)10(2)9-13/h11H,2,4-8H2,1,3H3
• InChI Key： CQVWXNBVRLKXPE-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=C)=O)C(C)CCCCCC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.1Ų